1-(3-Isothiocyanatopropyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide
Overview
Description
1-(3-Isothiocyanatopropyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide (ITCPOB) is a small molecule that is used in a variety of scientific research applications, including biochemical and physiological studies. ITCPOB has a unique structure that gives it a variety of advantages over other small molecules, including high solubility, low toxicity, and good stability. ITCPOB is synthesized by a simple synthesis method, which makes it a useful tool for researchers.
Scientific Research Applications
Synthesis and Structural Analysis
Stereoselective Synthesis : Shestopalov et al. (1993) detailed the stereoselective synthesis of related pyridinium compounds, focusing on their conformation and tautomerism based on spectroscopic data (Shestopalov et al., 1993).
Isostructural Analysis : Tamuly et al. (2005) explored the isostructural properties of similar pyridinium salts, highlighting their hydrogen-bonded structures in the solid state (Tamuly et al., 2005).
Photophysical Properties
- Dual-Emissive Fluorescent Properties : Li et al. (2009) synthesized a fluorophore similar to the query compound and investigated its photophysical properties, revealing unique solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent characteristics (Li et al., 2009).
Chemical Transformations
Regioselective Oxidation : Terán et al. (2000) focused on the oxidation of related pyridinium salts, achieving high yields and regioselectivity (Terán et al., 2000).
Kinetic Studies : Sedlák et al. (2003) conducted a study on the kinetics and mechanism of transformation of similar compounds, providing insights into the reaction conditions and the effect of pH (Sedlák et al., 2003).
Applications in Material Science
- Ionic Liquid Crystal Compounds : Haramoto et al. (1999) synthesized new pyridinium-type ionic liquid crystal materials, demonstrating their thermotropic behavior and wide temperature range applicability (Haramoto et al., 1999).
Biological and Pharmacological Applications
Antibacterial Activity : Bušić et al. (2017) reported on the antimicrobial properties of various pyridinium derivatives, highlighting their potential applications in combating bacterial infections (Bušić et al., 2017).
Insecticidal Properties : Bakhite et al. (2014) synthesized pyridine derivatives and evaluated their toxicity against cowpea aphid, demonstrating significant insecticidal activities (Bakhite et al., 2014).
properties
IUPAC Name |
2-[1-(3-isothiocyanatopropyl)pyridin-1-ium-4-yl]-5-(4-methoxyphenyl)-1,3-oxazole;bromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N3O2S.BrH/c1-23-17-5-3-15(4-6-17)18-13-21-19(24-18)16-7-11-22(12-8-16)10-2-9-20-14-25;/h3-8,11-13H,2,9-10H2,1H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWIWYJHLIMRTOL-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCCN=C=S.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1034443-41-8 | |
Record name | 1034443-41-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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